Cas no 2227668-58-6 ((2R)-2-amino-2-(5-bromo-3-methylfuran-2-yl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(5-bromo-3-methylfuran-2-yl)ethan-1-ol
• CAS No: 2227668-58-6
• MF: C₇H₁₀BrNO₂
• MW: 220.063801288605
• CID: 6178892
• PubChem ID: 165781571
• Update Time: 2025-06-07

(2R)-2-amino-2-(5-bromo-3-methylfuran-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-(5-bromo-3-methylfuran-2-yl)ethan-1-ol
• 2227668-58-6
• EN300-1910413

• Inchi： 1S/C7H10BrNO2/c1-4-2-6(8)11-7(4)5(9)3-10/h2,5,10H,3,9H2,1H3/t5-/m1/s1
• InChI Key： NJBJTVBCAQLLDE-RXMQYKEDSA-N
• SMILES： BrC1=CC(C)=C([C@@H](CO)N)O1

Computed Properties

• Exact Mass: 218.98949g/mol
• Monoisotopic Mass: 218.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 59.4Ų

Additional information on (2R)-2-amino-2-(5-bromo-3-methylfuran-2-yl)ethan-1-ol

Introduction to (2R)-2-amino-2-(5-bromo-3-methylfuran-2-yl)ethan-1-ol (CAS No. 2227668-58-6)

(2R)-2-amino-2-(5-bromo-3-methylfuran-2-yl)ethan-1-ol is a specialized organic compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 2227668-58-6, has garnered attention due to its unique structural properties and potential therapeutic benefits. The molecule features a chiral center, which is crucial for its biological activity and interaction with target enzymes and receptors.

The structural framework of (2R)-2-amino-2-(5-bromo-3-methylfuran-2-yl)ethan-1-ol consists of an ethanolamine derivative attached to a furan ring substituted with a bromine atom and a methyl group. This configuration not only contributes to its distinct chemical profile but also enhances its solubility and bioavailability, making it a promising candidate for further investigation in drug design.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The furan moiety in (2R)-2-amino-2-(5-bromo-3-methylfuran-2-yl)ethan-1-ol has been identified as a key pharmacophore in several bioactive molecules. Studies have shown that furan derivatives can exhibit potent activity against a range of targets, including enzymes and receptors involved in inflammation, pain, and neurodegenerative disorders.

The chiral center at the second carbon atom of the ethanolamine backbone is particularly significant, as it allows for the creation of enantiomerically pure compounds. This is crucial in pharmaceuticals, where the stereochemistry of a molecule can dramatically influence its efficacy and safety profile. The (R)-configuration of this compound has been found to enhance binding affinity to certain biological targets, making it a valuable scaffold for drug discovery.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like (2R)-2-amino-2-(5-bromo-3-methylfuran-2-yl)ethan-1-ol. Techniques such as asymmetric hydrogenation and transition metal-catalyzed reactions have been employed to achieve high yields and enantiomeric purity. These methods are essential for producing sufficient quantities of the compound for preclinical and clinical studies.

The potential applications of (2R)-2-amino-2-(5-bromo-3-methylfuran-2-yl)ethan-1-ol extend beyond traditional pharmaceuticals. Researchers are exploring its use in the development of agrochemicals and specialty chemicals, where its unique properties could provide advantages over existing compounds. Additionally, the compound's stability under various conditions makes it suitable for industrial applications that require robust chemical behavior.

In conclusion, (2R)-2-amino-2-(5-bromo-3-methylfuran-2-ylolean ethan 1 ol (CAS No. 2227668 58 6) represents a significant advancement in the field of organic chemistry and drug discovery. Its unique structural features, combined with its potential therapeutic benefits, make it a compound of great interest to researchers and industry professionals alike. As further studies continue to uncover its properties and applications, it is likely that this molecule will play an increasingly important role in the development of new drugs and materials.